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Compound of Interest

Compound Name: 2,3'-Dimethylbiphenyl

Cat. No.: B1265500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 2,3'-Dimethylbiphenyl, a significant biaryl compound. Biphenyl scaffolds are of

considerable interest in medicinal chemistry and materials science. This document outlines

detailed experimental protocols for common synthetic routes and presents key characterization

data in a structured format to facilitate research and development.

Physicochemical Properties
2,3'-Dimethylbiphenyl is a solid at room temperature with the following properties:

Property Value Reference

Molecular Formula C₁₄H₁₄ --INVALID-LINK--

Molecular Weight 182.26 g/mol --INVALID-LINK--

CAS Number 611-43-8 --INVALID-LINK--

Appearance White to off-white solid

Melting Point 42 °C

Boiling Point 273.3 °C at 760 mmHg

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1265500?utm_src=pdf-interest
https://www.benchchem.com/product/b1265500?utm_src=pdf-body
https://www.benchchem.com/product/b1265500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Protocols
The synthesis of unsymmetrical biphenyls like 2,3'-Dimethylbiphenyl is most commonly

achieved through cross-coupling reactions. The Suzuki-Miyaura and Negishi couplings are

particularly effective.

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds, involving the

reaction of an organoboron compound with an organohalide, catalyzed by a palladium

complex.

Reaction Scheme:

2-Bromotoluene

Pd(PPh₃)₄
Na₂CO₃

3-Methylphenylboronic acid

2,3'-Dimethylbiphenyl

2-Chlorotoluene

Pd(PPh₃)₄ or Ni(dppe)Cl₂

3-Methylphenylzinc halide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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